Cas no 6689-19-6 (Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl-)

Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl- structure
6689-19-6 structure
Product Name:Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl-
CAS No:6689-19-6
MF:C27H42O4Si5
MW:571.04749250412
MDL:MFCD01074483
CID:517617
PubChem ID:53424927
Update Time:2025-04-19

Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl-
    • 3,5,7-TRIPHENYLNONAMETHYLPENTASILOXANE
    • 3,5,7-TRIPHENYLNONAMETHYLPENTASILOXANE, tech-95
    • trimethyl-[methyl-[methyl-(methyl-phenyl-trimethylsilyloxysilyl)oxy-phenylsilyl]oxy-phenylsilyl]oxysilane
    • 1,1,1,3,5,7,9,9,9-Nonamethyl-3,5,7-triphenyl-pentasiloxan
    • 1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl-pentasiloxane
    • 3,5,7-triphenylnonamehylpentasiloxane
    • Nonamethyl-3,5,7-triphenyl-pentasiloxan
    • Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl
    • MFCD01074483
    • 6689-19-6
    • 1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenylpentasiloxane
    • DTXSID10698654
    • CIS-5-NORBORNENE-ENDO-2,3-DICARBOXYLICACID
    • SCHEMBL2488130
    • 3,5,7-TRIPHENYLNONAMETHYLPENTASILOXANE, tech
    • MDL： MFCD01074483
    • Inchi： 1S/C27H42O4Si5/c1-32(2,3)28-34(7,25-19-13-10-14-20-25)30-36(9,27-23-17-12-18-24-27)31-35(8,29-33(4,5)6)26-21-15-11-16-22-26/h10-24H,1-9H3
    • InChI Key： FNZBSNUICNVAAM-UHFFFAOYSA-N
    • SMILES： [Si](C)(C1C=CC=CC=1)(O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C)O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 570.19300
  • Monoisotopic Mass: 570.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9A^2

Experimental Properties

  • Density: 1,02 g/cm3
  • Melting Point: <0°C
  • Boiling Point: 210-230°C 0,3mm
  • Flash Point: >110°C
  • Refractive Index: 1.5010
  • PSA: 36.92000
  • LogP: 5.66020

Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl- Security Information

Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB129335-25 g
3,5,7-Triphenylnonamethylpentasiloxane; 95%
 6689-19-6
25g
 €83.50 2023-05-10
abcr
AB129335-25g
3,5,7-Triphenylnonamethylpentasiloxane, 95%; .
 6689-19-6 95%
25g
 €83.50 2025-02-16

Pentasiloxane,1,1,1,3,5,7,9,9,9-nonamethyl-3,5,7-triphenyl- Related Literature

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